Cas no 946220-80-0 (N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(thiophen-2-yl)acetamide)

• Product Name: N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(thiophen-2-yl)acetamide
• CAS No: 946220-80-0
• MF: C₂₂H₂₀N₂O₂S
• MW: 376.471404075623
• CID: 5854971
• PubChem ID: 16926869
• Update Time: 2025-11-01

N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetamide, N-[1,2,3,4-tetrahydro-2-oxo-1-(phenylmethyl)-6-quinolinyl]-
• N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(thiophen-2-yl)acetamide
• 946220-80-0
• F2384-0170
• AKOS024645016
• N-(1-benzyl-2-oxo-3,4-dihydroquinolin-6-yl)-2-thiophen-2-ylacetamide

• Inchi： 1S/C22H20N2O2S/c25-21(14-19-7-4-12-27-19)23-18-9-10-20-17(13-18)8-11-22(26)24(20)15-16-5-2-1-3-6-16/h1-7,9-10,12-13H,8,11,14-15H2,(H,23,25)
• InChI Key： ILBRODZTNLIRRV-UHFFFAOYSA-N
• SMILES： C1(CC(NC2C=CC3=C(C=2)CCC(=O)N3CC2=CC=CC=C2)=O)SC=CC=1

Computed Properties

• Exact Mass: 376.12454906g/mol
• Monoisotopic Mass: 376.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• Density: 1.319±0.06 g/cm3(Predicted)
• Boiling Point: 707.3±60.0 °C(Predicted)
• pka: 13.69±0.20(Predicted)

Additional information on N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(thiophen-2-yl)acetamide

Comprehensive Overview of N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(thiophen-2-yl)acetamide (CAS No. 946220-80-0)

N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(thiophen-2-yl)acetamide, with the CAS number 946220-80-0, is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities. The presence of both benzyl and thiophene moieties in its structure enhances its potential for interaction with various biological targets, making it a subject of study in drug discovery and development.

In recent years, the demand for heterocyclic compounds like N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(thiophen-2-yl)acetamide has surged due to their applications in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or receptor modulator, which aligns with current trends in targeting cancer and inflammatory diseases. The compound's unique structure allows for selective binding to enzymes and proteins, a feature highly sought after in the development of precision medicine.

The synthesis of CAS 946220-80-0 involves multi-step organic reactions, including amidation and cyclization processes. Its molecular weight and solubility properties make it suitable for formulation in various drug delivery systems. Additionally, its stability under physiological conditions has been a focal point for researchers exploring its pharmacokinetic profile. These characteristics are critical for answering common queries such as "How is N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(thiophen-2-yl)acetamide synthesized?" and "What are the potential therapeutic applications of this compound?"

From an industrial perspective, 946220-80-0 is often discussed in the context of high-throughput screening and combinatorial chemistry. Its role in structure-activity relationship (SAR) studies is invaluable for optimizing lead compounds in drug development. The compound's scaffold has also been explored in fragment-based drug design, a cutting-edge approach that leverages small molecular fragments to build potent inhibitors.

Environmental and safety considerations for N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(thiophen-2-yl)acetamide are equally important. While it is not classified as a hazardous substance, proper handling protocols are recommended to ensure workplace safety. This aligns with growing public interest in green chemistry and sustainable pharmaceutical practices, topics frequently searched in academic and industrial circles.

In summary, CAS No. 946220-80-0 represents a promising candidate for further research in drug discovery. Its structural complexity and functional versatility address key questions like "What makes tetrahydroquinoline derivatives biologically active?" and "How can thiophene-containing compounds improve drug efficacy?" As the scientific community continues to explore its potential, this compound is poised to contribute significantly to advancements in personalized medicine and targeted therapies.